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Compound of Interest

Compound Name: H-Allo-thr(tbu)-OH

Cat. No.: B555424

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a concise technical overview of the protected amino acid derivative H-
Allo-thr(tbu)-OH, also known as O-tert-Butyl-L-allo-threonine. It details the compound's key
chemical identifiers, including its molecular formula and weight, which are fundamental for its
application in peptide synthesis and drug design. A theoretical framework for its molecular
weight calculation is presented, alongside a standardized experimental workflow for its
empirical verification using mass spectrometry.

Compound Identification

H-Allo-thr(tbu)-OH is a derivative of the non-proteinogenic amino acid L-allothreonine. The
tert-butyl (tBu) group serves as a protecting group for the side-chain hydroxyl function,
preventing unwanted reactions during chemical synthesis.

Key Identifiers and Properties:
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Identifier Value Source
(2S,3S)-2-amino-3-[(2-

IUPAC Name methylpropan-2- [1]
yl)oxy]butanoic acid
H-ALLO-THR(TBU)-OH, O-

Synonyms [1112]

tert-Butyl-L-allo-threonine

Molecular Formula

C8H17NO3

[1102][31[4]

Molecular Weight

175.23 g/mol

[11(3][41[5]

Monoisotopic Mass

175.12084340 Da

[1]

CAS Number

201353-89-1

[21(31[4]

Theoretical Molecular Weight Calculation

The average molecular weight of a molecule is determined by summing the atomic weights of

its constituent atoms, based on their natural isotopic abundance. The molecular formula for H-
Allo-thr(tbu)-OH is C8H17NO3.

Atomic Composition and Weight:

Atomic Weight ( Total Weight (
Element Count

g/mol ) g/mol )
Carbon (C) 8 12.011 96.088
Hydrogen (H) 17 1.008 17.136
Nitrogen (N) 1 14.007 14.007
Oxygen (O) 3 15.999 47.997
Total 175.228

Note: The calculated value of 175.228 g/mol is consistent with the published molecular weight
of 175.23 g/mol .[1][3][5]
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Experimental Protocol: Molecular Weight
Verification by Mass Spectrometry

The theoretical molecular weight can be empirically confirmed using mass spectrometry. A
standard method involves Electrospray lonization Time-of-Flight (ESI-TOF) Mass Spectrometry.

Methodology:

o Sample Preparation: A dilute solution of H-Allo-thr(tbu)-OH is prepared in a suitable solvent
system (e.g., water/acetonitrile with 0.1% formic acid) to a concentration of approximately 1
png/mL.

« Infusion: The sample solution is infused directly into the ESI source of the mass
spectrometer at a constant flow rate (e.g., 5 pL/min).

« lonization: A high voltage is applied to the ESI needle, causing the sample to form a fine
spray of charged droplets. As the solvent evaporates, charged molecular ions ([M+H]+) are
produced.

e Analysis: The ions are accelerated into the time-of-flight (TOF) analyzer. The instrument
measures the time it takes for each ion to travel the length of the flight tube.

o Detection: The detector records the arrival time of the ions. Since time-of-flight is proportional
to the mass-to-charge ratio (m/z), a mass spectrum is generated.

o Data Interpretation: The resulting spectrum is analyzed to identify the peak corresponding to
the protonated molecule ([M+H]+). For H-Allo-thr(tbu)-OH, this peak would be expected at
an m/z value of approximately 176.128, corresponding to the monoisotopic mass (175.121)
plus the mass of a proton (approx. 1.007).

Visualizations

Experimental Workflow for Molecular Weight Determination

The following diagram illustrates the logical flow of the ESI-TOF Mass Spectrometry protocol
described above.
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Figure 1: ESI-TOF MS Workflow

Click to download full resolution via product page

Figure 1: ESI-TOF MS Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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